Cas no 501000-36-8 (Dutacatib)

Dutacatib structure
Dutacatib structure
Product Name:Dutacatib
CAS No:501000-36-8
MF:C23H31N7O
MW:421.53854393959
CID:68304
PubChem ID:11560842
Update Time:2025-04-18

Dutacatib Chemical and Physical Properties

Names and Identifiers

    • Dutacatib
    • N-[[2-Cyano-4-(2,2-dimethylpropylamino)pyrimidin-5-yl]methyl]-4-(4-methylpiperazin-1-yl)benzamide
    • UNII-L3M76J6S37
    • SCHEMBL4577579
    • FT-0741193
    • L3M76J6S37
    • N-({2-Cyano-4-[(2,2-dimethylpropyl)imino]-1,4-dihydropyrimidin-5-yl}methyl)-4-(4-methylpiperazin-1-yl)benzamide
    • Benzamide,N-[[2-cyano-4-[(2,2-dimethylpropyl)amino]-5-pyrimidinyl]methyl]-4-(4-methyl-1-piperazinyl)-
    • Dutacatib [INN]
    • DTXSID60964518
    • N-((2-CYANO-4-((2,2-DIMETHYLPROPYL)AMINO)PYRIMIDIN-5-YL)METHYL)-4-(4-METHYLPIPERAZIN-1-YL)BENZAMIDE
    • Q27282659
    • 501000-36-8
    • N-((2-Cyano-4-(neopentylamino)pyrimidin-5-yl)methyl)-4-(4-methylpiperazin-1-yl)benzamide
    • PD129552
    • Inchi: 1S/C23H31N7O/c1-23(2,3)16-27-21-18(14-25-20(13-24)28-21)15-26-22(31)17-5-7-19(8-6-17)30-11-9-29(4)10-12-30/h5-8,14H,9-12,15-16H2,1-4H3,(H,26,31)(H,25,27,28)
    • InChI Key: IRWDVLZZYSYUAI-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1)N1CCN(C)CC1)NCC1=CN=C(C#N)N=C1NCC(C)(C)C

Computed Properties

  • Exact Mass: 421.25900
  • Monoisotopic Mass: 421.25900864g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 7
  • Complexity: 624
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 6
  • XLogP3: 3.6
  • Topological Polar Surface Area: 97.2Ų

Experimental Properties

  • Density: 1.21
  • PSA: 97.18000
  • LogP: 2.95488

Dutacatib Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM167602-100mg
N-((2-cyano-4-(neopentylamino)pyrimidin-5-yl)methyl)-4-(4-methylpiperazin-1-yl)benzamide
501000-36-8 97%
100mg
$2710 2024-07-16
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